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Introduction

Lymphoprep™ is a sterile, endotoxin-tested density gradient medium widely utilized for the
simple and rapid isolation of mononuclear cells (MNCs) from bone marrow aspirate, peripheral
blood, and cord blood. The technique is based on the principle of density gradient
centrifugation developed by Bgyum, which separates cells based on their density.
Lymphoprep™ has a density of 1.077 g/mL, which allows for the separation of less dense
mononuclear cells (lymphocytes and monocytes) from the denser granulocytes and
erythrocytes, which sediment through the medium during centrifugation. The polysaccharide
component of Lymphoprep™ also promotes erythrocyte aggregation, further facilitating their
sedimentation. This method is a reliable and efficient alternative to other density gradient media
like Ficoll-Paque™, yielding comparable cell purity and recovery rates.

Principle of Separation

The fundamental principle behind Lymphoprep™-based separation is the differential migration
of blood cells through a density gradient. When a diluted bone marrow aspirate sample is
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carefully layered onto the Lymphoprep™ solution and subjected to centrifugation, the distinct
cell populations separate into layers based on their buoyant density.

o Erythrocytes and Granulocytes: These cells have a higher density than the Lymphoprep™
medium and will sediment to the bottom of the tube.

e Mononuclear Cells: This population, consisting of lymphocytes and monocytes, has a lower
density and will band at the interface between the plasma/buffer and the Lymphoprep™
medium.

o Platelets: Platelets generally remain in the plasma supernatant.

This process allows for the straightforward collection of a highly enriched population of
mononuclear cells.

Experimental Protocols

This section provides a detailed protocol for the isolation of mononuclear cells from bone
marrow aspirate using Lymphoprep™.

Materials

Lymphoprep™ (Store protected from light at 4 - 30°C)

e Bone Marrow Aspirate

 Sterile, balanced salt solution for dilution and washing (e.g., Phosphate-Buffered Saline
(PBS) with 2% Fetal Bovine Serum (FBS) or 0.9% NaCl with 4% Human Serum Albumin
(HSA) and 0.4% heparin)

» Sterile conical centrifuge tubes (e.g., 15 mL or 50 mL)

o Sterile pipettes

o Centrifuge with a swinging-bucket rotor

Protocol
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e Preparation: Bring Lymphoprep™ and the balanced salt solution to room temperature (15 -
25°C). Mix the Lymphoprep™ by inverting the bottle several times before use.

o Sample Dilution: Dilute the bone marrow aspirate with an equal volume of the balanced salt
solution. For example, mix 5 mL of bone marrow aspirate with 5 mL of buffer. This reduces
the viscosity and density of the sample, which is crucial for clean separation.

e Layering the Gradient:
o Pipette the desired volume of Lymphoprep™ into a conical centrifuge tube.

o Carefully layer the diluted bone marrow aspirate on top of the Lymphoprep™, minimizing
the mixing of the two layers. This can be achieved by holding the tube at an angle and
slowly dispensing the diluted sample along the side of the tube.

o Centrifugation: Centrifuge the tubes at 800 x g for 20 minutes at room temperature with the
centrifuge brake turned off. A slow deceleration helps to preserve the distinct cell layers.

» Harvesting Mononuclear Cells: After centrifugation, four distinct layers will be visible:

o

The bottom layer consists of erythrocytes and granulocytes.
o Above this is the clear Lymphoprep™ medium.

o A whitish, opaque band of mononuclear cells is located at the interface between the
Lymphoprep™ and the upper plasma/buffer layer.

o The top layer is the plasma/buffer supernatant.

o Carefully insert a sterile pipette through the upper plasma layer to the mononuclear cell
interface and aspirate the cell band.

e Washing the Cells:
o Transfer the harvested mononuclear cells to a new sterile centrifuge tube.

o Add at least 3 volumes of the balanced salt solution to wash the cells and dilute any
remaining Lymphoprep™.
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o Centrifuge at 250-600 x g for 10 minutes at room temperature. Note that lower
centrifugation speeds during washing may result in lower cell recovery.

o Discard the supernatant.

o Second Wash: Resuspend the cell pellet in the balanced salt solution and repeat the
washing step (Step 6). This step is important for removing any remaining platelets and
Lymphoprep™.

o Final Resuspension: After the final wash, discard the supernatant and resuspend the
mononuclear cell pellet in the desired volume of culture medium or buffer for downstream
applications such as cell counting, viability assessment, or cell culture.

Data Presentation

The following tables summarize key quantitative parameters for the use of Lymphoprep™ in
mononuclear cell separation.

Table 1: Lymphoprep™ Specifications

Property Value Reference

Density 1.077 g/mL

N Sodium diatrizoate (9.1% wi/v)
Composition )
and polysaccharide (5.7% w/v)

Storage Temperature 4 - 30°C, protect from light

Table 2: Centrifugation Parameters for Mononuclear Cell Separation
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Centrifugati .
Time Temperatur  Brake
Step on Speed . . Reference
(minutes) e Setting
(g-force)
_ Room
Separation 800xg 20 Off
Temperature
Washing Room
) 250xg 10 On
(Option 1) Temperature
Washing Room
) 600 x g 10 On
(Option 2) Temperature
Washing Room
) 800x g 10 On
(Option 3) Temperature

Note: Significantly lower cell recoveries have been reported with a washing speed of 250 g

compared to 600 g or 800 g.

Table 3: Comparative Performance of Lymphoprep™ and Ficoll-Paque™
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Parameter Lymphoprep™

Ficoll-Paque™

Finding

Reference

Cell Purity Similar

Similar

No significant
difference in the
purity of isolated
mononuclear

cells.

Cell Recovery Similar

Similar

No significant
difference in the
recovery of total
mononuclear

cells.

Cell Viability Similar

Similar

Cell viability was

found to be
similar between

the two media.

Exclusion of o
Efficient
Unwanted Cells

Efficient

Both media were

equally efficient
in excluding red
blood cells and

granulocytes.

Visualizations

Experimental Workflow for Mononuclear Cell Separation
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Caption: Workflow for isolating mononuclear cells from bone marrow aspirate using
Lymphoprep™.

Considerations and Troubleshooting

« Contamination: Bone marrow samples, especially from patients with certain hematological
diseases, may result in mononuclear cell fractions contaminated with myeloid and erythroid
cells. Morphological analysis of the final cell preparation is recommended to avoid
misinterpretation of results.

o Platelet Removal: When working with heparinized samples, it is important to remove the
majority of platelets, as they can interfere with some downstream assays. The described
washing steps are typically sufficient for this purpose.

o Cell Recovery: As noted, the centrifugation speed during the washing steps can significantly
impact final cell recovery. If low yields are a concern, using a higher g-force (e.g., 600 g) for
washing is advisable.

e Technique: The careful layering of the diluted sample onto the Lymphoprep™ is critical for
achieving a sharp interface and good separation. Any mixing of the layers before
centrifugation will compromise the purity of the isolated cells.

o To cite this document: BenchChem. [Application Notes: Isolating Mononuclear Cells from
Bone Marrow Aspirate Using Lymphoprep™]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1260219/docs#application-notes-isolating-
mononuclear-cells-from-bone-marrow-aspirate-using-lymphoprep]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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